Cas no 1544633-11-5 (3,4-Thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 3,4-Thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester
• CAS No: 1544633-11-5
• MF: C₂₀H₁₉NO₄S
• MW: 369.43416428566
• CID: 6462886
• Update Time: 2025-05-24

3,4-Thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C20H19NO4S/c22-19(23)18-12-26-10-9-21(18)20(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,22,23)
• InChI Key： CUJINUYTGQCQAG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCSCC1C(O)=O

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 602.9±55.0 °C(Predicted)
• pka: 3.47±0.20(Predicted)

Additional information on 3,4-Thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester

3,4-Thiomorpholinedicarboxylic Acid, 4-(9H-Fluoren-9-ylmethyl) Ester

The compound with CAS No. 1544633-11-5, known as 3,4-thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a thiomorpholine ring system with a fluorenylmethyl ester group. The thiomorpholine moiety provides the compound with a rigid and planar structure, while the fluorenylmethyl ester group introduces additional electronic and steric properties that make it versatile for various chemical reactions.

Recent studies have highlighted the importance of thiomorpholine derivatives in the development of advanced materials. For instance, researchers have demonstrated that 3,4-thiomorpholinedicarboxylic acid derivatives can serve as effective precursors for the synthesis of two-dimensional materials such as graphene analogs. The fluorenylmethyl ester group in this compound has been shown to enhance the solubility and stability of the resulting materials, making them suitable for applications in electronics and optoelectronics.

The synthesis of 3,4-thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester involves a multi-step process that typically begins with the preparation of the thiomorpholine ring. This is followed by the introduction of carboxylic acid groups at positions 3 and 4 of the ring. The final step involves the esterification of one of these carboxylic acid groups with a fluorenylmethyl alcohol derivative. The entire process requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most promising applications of this compound is in the field of drug delivery systems. The fluorenylmethyl ester group has been shown to act as a biocompatible linker in polymeric drug delivery systems, enabling controlled release of therapeutic agents. Additionally, the thiomorpholine moiety has been found to exhibit bioactivity in certain biological systems, making this compound a potential candidate for further pharmacological studies.

In terms of chemical properties, 3,4-thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester is stable under normal storage conditions but requires protection from light and moisture to prevent degradation. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in various organic reactions. The compound has also been shown to exhibit moderate thermal stability, with a decomposition temperature above 200°C under nitrogen atmosphere.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiomorpholine ring system contributes significantly to the compound's aromaticity and conjugation properties. These properties are crucial for its role in π-conjugated systems and have implications for its use in organic electronics.

In conclusion, 3,4-thiomorpholinedicarboxylic acid, 4-(9H-fluoren-9-ylmethyl) ester (CAS No. 1544633-11-5) is a versatile compound with a wide range of potential applications in materials science, drug delivery systems, and organic electronics. Its unique structure and properties make it an invaluable tool for researchers working on advanced materials and chemical synthesis.